Cas no 2172621-85-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid)

1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a unique but-2-enoyl linker and a hydroxylated pyrrolidine ring. This compound is particularly valuable in peptide synthesis, where its structural attributes enable selective modifications and enhanced conformational control. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), while the hydroxyl and carboxylic acid functionalities provide additional sites for further derivatization. The unsaturated linker may facilitate conjugation or serve as a handle for bioorthogonal chemistry. Its rigid pyrrolidine scaffold can influence secondary structure formation in peptides, making it useful for designing constrained analogs or peptidomimetics. The compound's multifunctionality makes it a versatile building block for medicinal chemistry and biochemical research applications.
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid structure
2172621-85-9 structure
Product Name:1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid
CAS No:2172621-85-9
MF:C24H24N2O6
MW:436.457166671753
CID:5896955
PubChem ID:165516765
Update Time:2025-10-05

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid
    • 2172621-85-9
    • EN300-1513401
    • 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
    • Inchi: 1S/C24H24N2O6/c27-21(26-13-11-24(31,15-26)22(28)29)10-5-12-25-23(30)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,20,31H,11-15H2,(H,25,30)(H,28,29)/b10-5+
    • InChI Key: PCYHJHGWASEYLT-BJMVGYQFSA-N
    • SMILES: OC1(C(=O)O)CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

  • Exact Mass: 436.16343649g/mol
  • Monoisotopic Mass: 436.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 116Ų

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1513401-1.0g
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
1g
$0.0 2023-06-05
Enamine
EN300-1513401-50mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
50mg
$2829.0 2023-09-27
Enamine
EN300-1513401-100mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
100mg
$2963.0 2023-09-27
Enamine
EN300-1513401-250mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
250mg
$3099.0 2023-09-27
Enamine
EN300-1513401-500mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
500mg
$3233.0 2023-09-27
Enamine
EN300-1513401-1000mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
1000mg
$3368.0 2023-09-27
Enamine
EN300-1513401-2500mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
2500mg
$6602.0 2023-09-27
Enamine
EN300-1513401-5000mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
5000mg
$9769.0 2023-09-27
Enamine
EN300-1513401-10000mg
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid
2172621-85-9
10000mg
$14487.0 2023-09-27

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid Related Literature

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid

Compound CAS No 2172621-85-9: A Comprehensive Overview

The compound with CAS No 2172621-85-9, known as 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butenoyl moiety, and a hydroxypyrrolidine carboxylic acid component. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug discovery. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This feature has made the compound a valuable tool in the construction of bioactive molecules and complex peptides. Researchers have also explored its use in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The butenoyl moiety in the structure introduces additional functionality, enabling the compound to participate in conjugate additions and other enolate-forming reactions. This has opened up new avenues for its application in organic synthesis, particularly in the construction of enone-containing frameworks. Furthermore, the hydroxypyrrolidine carboxylic acid component contributes to the compound's ability to form stable amides and esters, making it suitable for use in medicinal chemistry and materials science.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its structural integrity and reactivity under different conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and interaction with biological systems, further enhancing our understanding of its potential applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The use of Fmoc as a protecting group ensures high yields and excellent control over the reaction sequence. Researchers have also developed scalable synthetic routes to meet the increasing demand for this compound in both academic and industrial settings.

Looking ahead, the compound's unique structure positions it as a promising candidate for further exploration in areas such as enzyme inhibition, drug delivery systems, and bioconjugate chemistry. Its ability to undergo diverse transformations makes it an invaluable asset for chemists seeking to design innovative molecules with tailored properties.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No 2172621-85-9) is a multifaceted compound with significant implications for modern chemical research. Its versatility in synthesis and application underscores its importance as a key building block in contemporary organic chemistry.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen